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Compound of Interest

Methanone, [1,1'-biphenyl]-4-yl(3-
Compound Name:

methoxyphenyl)-
CAS No.: 79447-10-2
Cat. No.: B3178806

Get Quote

Executive Summary

CAS 79447-10-2, chemically identified as[1,1'-Biphenyl]-4-yl(3-methoxyphenyl)methanone, is a
highly versatile diaryl ketone building block. This compound is characterized by a biphenyl
system that provides extended Tt-conjugation and lipophilicity, coupled with a 3-methoxyphenyl
group that offers hydrogen bond acceptor capabilities. As a privileged scaffold, it is heavily
utilized in medicinal chemistry for the development of kinase inhibitors and nuclear receptor
modulators, as well as in materials science for the synthesis of advanced photoinitiators and
organic light-emitting diode (OLED) materials.

Chemical Identity & Physicochemical Profile

To ensure rigorous tracking and standardization across research workflows, the core structural
and physicochemical properties of CAS 79447-10-2 are summarized below.

Table 1: Chemical and Structural Properties of CAS 79447-10-2
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Property

Chemical Name

Value

[1,1'-Biphenyl]-4-yl(3-
methoxyphenyl)methanone

CAS Number

79447-10-2[1]

Molecular Formula

C20H1602[2]

Molecular Weight

288.34 g/mol [2]

SMILES String

0=C(C1=CC=C(C2=CC=CC=C2)C=C1)C3=CC
=CC(OC)=C3][1]

Purity Standard

>98% (HPLC)[2]

| Storage Conditions | 4°C, sealed in a dry environment[2] |

Synthetic Methodologies: Strategic Assembly

As a Senior Application Scientist, selecting the correct synthetic route is paramount to

optimizing yield and scalability. Below are two distinct, self-validating methodologies for

synthesizing CAS 79447-10-2, tailored for either industrial scale-up or late-stage

functionalization.
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Fig 1. Convergent synthetic routes for CAS 79447-10-2 via Friedel-Crafts and Suzuki coupling.
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Route A: Friedel-Crafts Acylation (Scale-Up Oriented)

Friedel-Crafts acylation is a fundamental electrophilic aromatic substitution reaction used to
construct aryl ketones efficiently[3].

Step 1: In an oven-dried flask under N2, dissolve biphenyl (1.0 eq) and 3-methoxybenzoyl
chloride (1.05 eq) in anhydrous CH2CI2.

o Step 2: Cool the mixture to 0 °C using an ice bath.
e Step 3: Add anhydrous AICI3 (1.2 eq) portion-wise over 30 minutes.

o Causality: Anhydrous conditions are critical because AICI3 rapidly hydrolyzes in moisture,
neutralizing the Lewis acid catalyst. Portion-wise addition mitigates the highly exothermic
complexation, preventing localized overheating that could trigger the undesired Lewis-acid
mediated cleavage of the 3-methoxy ether linkage into a phenol.

o Step 4: Warm to room temperature and stir for 4 hours.

o Self-Validation: Quench a 50 pL aliquot in ice-water, extract with EtOAc, and run rapid
HPLC. The reaction is validated as complete when <1% biphenyl remains, ensuring no
unreacted starting material complicates downstream purification.

o Step 5: Quench carefully by pouring the bulk mixture into ice-cold 1M HCI. Extract with
CH2CI2, wash with brine, dry over MgS0O4, and concentrate to yield the crude product.

Route B: Suzuki-Miyaura Cross-Coupling (Late-Stage
Diversification)

The Suzuki-Miyaura coupling is widely utilized for the precision synthesis of key biphenyl
intermediates, offering high functional group tolerance[4].

o Step 1: Charge a Schlenk flask with (4-bromophenyl)(3-methoxyphenyl)methanone (1.0 eq),
phenylboronic acid (1.2 eq), and K2CO3 (2.0 eq).

e Step 2: Add a degassed mixture of Toluene/H20 (4:1 v/v).
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o Causality: The biphasic solvent system is strictly required. Water is essential to dissolve
the inorganic base and form the reactive boronate complex, which is necessary for the
transmetalation step. Toluene efficiently solubilizes the lipophilic organic substrates.

o Step 3: Add Pd(PPh3)4 (0.05 eq) under a steady stream of N2, then heat to 80 °C for 6
hours.

o Self-Validation: Reaction progression is self-validated using LC-MS. The disappearance of
the distinct 1:1 isotopic pattern of the brominated starting material and the emergence of
the m/z 289[M+H]+ product peak confirms successful cross-coupling.

Downstream Applications: Medicinal Chemistry &
Target Engagement

Diaryl ketones containing a biphenyl moiety are classified as privileged structures in drug
discovery. They frequently act as potent inhibitors by mimicking the binding of endogenous
ligands within deep hydrophobic pockets of target enzymes.

A classic application of this scaffold is the inhibition of the p38a MAP Kinase pathway. The
biphenyl group inserts deeply into the hydrophobic pocket of the kinase, while the central
ketone acts as a critical hydrogen bond acceptor, interacting with the backbone amides of the
hinge region (e.g., Met109).
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Fig 2. Inhibition of the p38 MAPK signaling cascade by biphenyl-ketone derived scaffolds.

Analytical Validation & Quality Control

To guarantee batch-to-batch reproducibility and scientific trustworthiness, synthesized CAS
79447-10-2 must be validated against strict analytical parameters.

Table 2: Quality Control Parameters and Expected Results
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Analytical Technique Parameter | Expected Result

5 3.85 (s, 3H, -OCH3); & 7.10-7.95 (m, 13H,

1H NMR (400 MHz, CDCI3) Aromatic protons)

LC-MS (ESI+) Target mass: m/z 289.1 [M+H]+

Column: C18; Mobile Phase: MeCN/H20 (0.1%

HPLC (Reverse Phase
( ) TFA); UV Detection: 254 nm

| TLC (Silica Gel) | Rf = 0.4 (Hexanes/EtOAc 8:2); UV active |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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